7-[(tert-butoxy)carbonyl]-4-oxa-7-azaspiro[2.5]octane-1-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-[(tert-butoxy)carbonyl]-4-oxa-7-azaspiro[2.5]octane-1-carboxylic acid, or TBOC-OA-ASO for short, is a synthetic compound that has been used for a variety of scientific research applications. It is a versatile molecule that has been found to have a wide range of biochemical and physiological effects.
Scientific Research Applications
TBOC-OA-ASO has been used in a variety of scientific research applications. It has been used to study the structure and function of proteins, as well as to investigate the mechanism of action of various drugs. It has also been used to study the effects of various hormones on the body and to study the effects of various environmental toxins on the body.
Mechanism of Action
The mechanism of action of TBOC-OA-ASO is not yet fully understood. However, it is believed that it may act as an inhibitor of certain enzymes, such as protein kinases. This inhibition may lead to the inhibition of certain biochemical pathways, which can lead to the inhibition of certain physiological processes.
Biochemical and Physiological Effects
TBOC-OA-ASO has been found to have a wide range of biochemical and physiological effects. It has been found to be a potent inhibitor of certain protein kinases, which can lead to the inhibition of certain biochemical pathways. In addition, it has been found to have an inhibitory effect on the production of certain hormones, such as cortisol and testosterone. Finally, it has been found to be an effective inhibitor of certain environmental toxins, such as polychlorinated biphenyls (PCBs).
Advantages and Limitations for Lab Experiments
TBOC-OA-ASO has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize, making it a cost-effective option for laboratory experiments. Additionally, it has been found to have a wide range of effects on the body, making it a useful tool for studying the effects of various hormones, drugs, and environmental toxins. However, it has also been found to be a potent inhibitor of certain enzymes, which may limit its usefulness in certain experiments.
Future Directions
There are several potential future directions for TBOC-OA-ASO. One potential direction is to further study its mechanism of action and its effects on various biochemical pathways. Additionally, it could be used to study the effects of various environmental toxins on the body. Finally, it could be used to study the structure and function of proteins, as well as to investigate the mechanism of action of various drugs.
Synthesis Methods
TBOC-OA-ASO is synthesized using a two-step process. The first step involves the reaction of a tert-butoxycarbonyl (TBOC) protected amino acid with an aldehyde in the presence of a base catalyst. The resulting product is then reacted with an azaspiro compound in the presence of a strong acid catalyst. This two-step process yields a compound with the molecular formula C7H14NO4.
properties
IUPAC Name |
7-[(2-methylpropan-2-yl)oxycarbonyl]-4-oxa-7-azaspiro[2.5]octane-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO5/c1-11(2,3)18-10(16)13-4-5-17-12(7-13)6-8(12)9(14)15/h8H,4-7H2,1-3H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USFCWZULCKROMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCOC2(C1)CC2C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.